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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428 Get Quote

Technical Support Center: Koavone
Disclaimer: The following information is intended for researchers, scientists, and professionals

in the fragrance and cosmetic industries. The content provided is for informational purposes

only and is based on publicly available data for the aroma chemical Koavone. It appears there

may be a misunderstanding regarding the application of Koavone in biological or

pharmaceutical research, as it is primarily used for its olfactory properties.

General Information and Properties
Koavone is a synthetic aroma chemical known for its complex woody, floral, and ambery scent

profile with violet nuances.[1][2][3] It is primarily utilized as a fragrance ingredient in a variety of

consumer products.[1][4]
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Property Value Source

Chemical Name
3,4,5,6,6-Pentamethylhept-3-

en-2-one (and isomers)
[5]

IUPAC Name
(Z)-3,4,5,6,6-pentamethylhept-

3-en-2-one
[6]

CAS Number
81786-73-4 / 81786-74-5 /

81786-75-6 / 86115-11-9
[2][5]

Molecular Formula C12H22O [2]

Molecular Weight 182.3 g/mol [2]

Appearance Colorless to pale yellow liquid

Odor Profile

Woody, floral, amber, violet,

powdery, with pine and

balsamic notes.

[1][2][6]

Log P 4.4 [2]

Vapor Pressure 0.111524 mmHg @ 23°C [2]

Flash Point 86°C (186°F) [5][7]

Substantivity on blotter Approximately 12 hours [8][9]

Frequently Asked Questions (FAQs)
Q1: What is Koavone and what are its primary applications?

A1: Koavone is a synthetic aroma chemical prized for its sophisticated woody and floral scent.

[1][6] Its primary applications are in the fragrance and flavor industry, where it is used in

perfumes, cosmetics, soaps, candles, and air fresheners to impart a smooth, powdery, and

elegant character.[1] It is particularly effective in creating orris and violet accords.[4]

Q2: Is Koavone used in pharmaceutical or biological research?

A2: Based on available data, Koavone is not used as an active ingredient in pharmaceutical

development or for specific biological research applications targeting signaling pathways. Its
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use in "pharmaceutical and chemical applications" refers to its role as a fragrance component

in scented skincare products and to mask base odors in cosmetic formulations.[1] There is no

evidence to suggest it has therapeutic effects or is used to modulate biological pathways in a

research context.

Q3: What are the typical usage levels for Koavone in a fragrance concentrate?

A3: Typical usage levels of Koavone in a fragrance composition can range from 0.1% to 10%,

with maximum recommended levels up to 30%.[2] At lower levels, it enhances amber notes,

while at higher concentrations, it can produce an aldehydic and pine needle effect.[2][3][8]

Q4: What is the stability of Koavone in different product bases?

A4: Koavone is stable in most products, including soaps.[4][8] It demonstrates good

performance and stability in fragrances, soaps, and shampoos.[8] However, its performance is

rated as poor in bleach.[2]
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Issue Potential Cause Suggested Solution

Weak or unexpected scent

profile

- Low concentration.-

Incompatibility with other

ingredients.

- Increase the concentration of

Koavone gradually, evaluating

the scent at each step.-

Evaluate the interaction of

Koavone with other fragrance

components. It blends well with

ionones, musks, and woody

notes.[1]

Poor longevity of the fragrance

- Koavone has a moderate

longevity of about 12 hours on

a smelling strip.[6][9]

- To increase the overall

longevity of the fragrance,

blend Koavone with base

notes that have a longer

evaporation profile.

Allergic skin reaction
- Koavone is classified as a

skin sensitizer.[4][10]

- Do not use undiluted on the

skin.[4] Ensure the final

concentration in the end

product complies with

regulatory standards and

safety guidelines.

Instability in final product

- Highly acidic or alkaline

conditions.- Presence of strong

oxidizing agents (e.g., bleach).

[2]

- Test the stability of Koavone

in a small batch of the product

base before large-scale

production. Avoid use in harsh

chemical environments like

bleach.

Experimental Protocols
As Koavone is an aroma chemical, "experimental protocols" relate to its evaluation and use in

perfumery rather than biological assays.

Protocol 1: Olfactory Evaluation of Koavone

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbull.com/products/koavone
https://fraterworks.com/products/koavone
https://www.perfumersworld.com/view.php?pro_id=4WI10591
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://perfumeextract.co.uk/product/koavone/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.iff.com/scent/ingredients-compendium/koavone/
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Dip a standard smelling strip into a solution of Koavone (e.g., 10% in ethanol or

undiluted).

Initial Evaluation (Top Note): Smell the strip immediately after dipping to evaluate the most

volatile top notes, which may include fresh, pine-like aspects.[6]

Heart Note Evaluation: Smell the strip again after 15-30 minutes to assess the main

character (the heart) of the chemical, which is typically woody, floral, and violet-like.[2][6]

Dry-Down Evaluation (Base Note): Evaluate the scent after several hours (e.g., 2, 6, and 12

hours) to understand its longevity and how the scent profile evolves over time.[6][9]

Protocol 2: Creating a Simple Amber Accord with Koavone

Objective: To enhance an amber accord using Koavone's diffusive properties.

Materials: Koavone, Vanillin, Labdanum, Benzoin, and a suitable solvent (e.g., Dipropylene

Glycol or Ethanol).

Procedure:

1. Create a base amber accord by blending Vanillin, Labdanum, and Benzoin in desired

proportions.

2. Prepare a 10% dilution of Koavone in the chosen solvent.

3. Incrementally add the Koavone dilution to the amber accord, starting with a small amount

(e.g., 1-5% of the total accord).

4. After each addition, mix thoroughly and evaluate the resulting scent on a smelling strip

over time.

5. Observe how Koavone lifts and diffuses the amber notes, adding woody and floral

complexity.[2]

Safety and Handling
Storage: Keep in a cool, dry, dark place away from heat and direct sunlight.[1][4]
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Handling: Wear protective gloves and eye protection when handling the concentrated

material. Avoid inhaling vapors and prolonged skin contact.[1]

Hazards: May cause an allergic skin reaction.[4][10] Toxic to aquatic life with long-lasting

effects.[4][10]

Spill Management: Absorb spills with an inert material and dispose of according to local

regulations.[1]
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Caption: Workflow for Incorporating Koavone into a Fragrance Formulation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1176428?utm_src=pdf-body-img
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Koavone

Woody Floral Amber Violet Pine

Perfumery Applications

Cosmetics Soaps & Detergents Candles & Air Fresheners

Click to download full resolution via product page

Caption: Olfactory Profile and Applications of Koavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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